Cas no 947156-18-5 (2-Chloro-4,6-bis(phenylmethoxy)benzoic acid)
947156-18-5 structure
Product Name:2-Chloro-4,6-bis(phenylmethoxy)benzoic acid
CAS No:947156-18-5
MF:C21H17ClO4
MW:368.810285329819
CID:2112365
Update Time:2023-08-04
2-Chloro-4,6-bis(phenylmethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,?4-?Bis-?benzyloxy-?6-?chlorobenzoic acid
- RUFUKGHVCJSSEX-UHFFFAOYSA-N
- 2,4-bisbenzyloxy-6-chlorobenzoic acid
- 2-Chloro-4,6-bis(phenylmethoxy)benzoic acid
-
- Inchi: 1S/C21H17ClO4/c22-18-11-17(25-13-15-7-3-1-4-8-15)12-19(20(18)21(23)24)26-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,23,24)
- InChI Key: RUFUKGHVCJSSEX-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1C(=O)O)OCC1C=CC=CC=1)OCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 432
- Topological Polar Surface Area: 55.8
2-Chloro-4,6-bis(phenylmethoxy)benzoic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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